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Compound of Interest

Compound Name: Enzalutamide-d6

Cat. No.: B12412662

An In-depth Technical Guide to the Physical Properties of Enzalutamide vs. Enzalutamide-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparison of the core physical properties of
Enzalutamide and its deuterated analog, Enzalutamide-d6. The information is curated for
professionals in research and development, offering quantitative data, detailed experimental
protocols, and visualizations of relevant biological pathways and experimental workflows.

Introduction

Enzalutamide is a potent second-generation non-steroidal anti-androgen (NSAA) that targets
the androgen receptor (AR) signaling pathway. It is a critical therapeutic agent in the treatment
of metastatic castration-resistant prostate cancer (MCRPC). Enzalutamide-d6 is a deuterated
version of Enzalutamide, where six hydrogen atoms on the two methyl groups of the
imidazolidine ring have been replaced with deuterium. This isotopic substitution is primarily
utilized in pharmacokinetic studies as an internal standard for mass spectrometry-based
guantification of Enzalutamide due to its nearly identical chemical properties but distinct mass.
Understanding the physical properties of both compounds is essential for formulation
development, analytical method validation, and interpreting experimental data.

Comparative Physical Properties
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The following table summarizes the key physical and chemical properties of Enzalutamide and
Enzalutamide-d6. Deuteration results in a predictable increase in molecular weight but has a
negligible effect on other macroscopic physical properties such as melting point, solubility, and
pKa under standard conditions.

Property Enzalutamide Enzalutamide-d6

White to off-white crystalline )
Appearance ] Solid[4][5]
solid/powder[1][2][3]

Molecular Formula C21H16FaN4O2S[2][6][7][8] C21H10D6F4N40O2S[9][10]

_ 464.44 g/mol [2][6][7][11][12]
Molecular Weight [13] 470.47 g/mol [14][15]
Melting Point 196 - 201 °C[1][6][16][17] No data available[4][5][18]

- Practically insoluble (~0.002 - )
Water Solubility No data available
0.08 mg/mL)[1][2][3][11]

Soluble in DMSO (>25
mg/mL), DMF (~25 mg/mL);
Organic Solvent Solubility Freely soluble in acetonitrile; Soluble in Methanol[10]

Slightly soluble in methanol[6]

[L1][17][19]
No data available (Expected to
pKa No pKa between pH 3-11[11] ] ) )
be identical to Enzalutamide)
LogP 2.98 - 3.0[11][16] 3.6 (Computed)[20]

Enzalutamide's Mechanism of Action: Androgen
Receptor Sighaling Pathway

Enzalutamide exerts its therapeutic effect by comprehensively inhibiting the Androgen Receptor
(AR) signaling pathway at multiple critical steps. This multi-faceted inhibition is key to its
efficacy in castration-resistant prostate cancer, where the AR pathway often remains active
despite low androgen levels.[21][22] The primary mechanisms are:
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o Competitive Inhibition of Androgen Binding: Enzalutamide binds to the ligand-binding domain
of the AR with high affinity, directly competing with androgens like dihydrotestosterone (DHT)
and preventing receptor activation.[23][24][25]

e Inhibition of Nuclear Translocation: Upon activation, the AR typically translocates from the
cytoplasm to the nucleus. Enzalutamide binding prevents this crucial step, sequestering the
receptor in the cytoplasm.[21][23][25]

o Impairment of DNA Binding and Transcription: Should any AR reach the nucleus,
Enzalutamide impairs its ability to bind to Androgen Response Elements (ARES) on the DNA,
thereby preventing the transcription of target genes that promote cell proliferation and
survival.[21][24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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